Cas no 468-45-1 (Solanid-5-ene-3,18-diol,(3b)-)

• Product Name: Solanid-5-ene-3,18-diol,(3b)-
• CAS No: 468-45-1
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• CID: 331126
• PubChem ID: 313041
• Update Time: 2025-04-19

Solanid-5-ene-3,18-diol,(3b)- Chemical and Physical Properties

Names and Identifiers

• Solanid-5-ene-3,18-diol,(3b)-
• Isorubijervine
• Solanid-5-ene-3beta,18-diol (8CI)
• NSC226131
• Solanid-5-ene-3,18-diol, (3.beta.)-
• 468-45-1
• SCHEMBL14052357
• Solanid-5-ene-3,18-diol #
• Solanid-5-ene-3.beta.,18-diol
• DTXSID00963666
• NMFWDNZLNHRNAT-UHFFFAOYSA-N
• Solanid-5-ene-3,18-diol
• Solanid-5-ene-3, (3.beta.)-
• 14-(hydroxymethyl)-10,16,20-trimethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-ol
• Solanid-5-ene-3beta,18-diol
• NSC-226131
• NS00094307
• Solanid-5-ene-3,18-diol, (3beta)-
• SCHEMBL3203238
• E09X2254A7
• ISORUBIJERVINE [MI]
• Q27276700
• NSC 226131
• UNII-E09X2254A7

• Inchi： 1S/C27H43NO2/c1-16-4-7-23-17(2)25-24(28(23)14-16)13-22-20-6-5-18-12-19(30)8-10-26(18,3)21(20)9-11-27(22,25)15-29/h5,16-17,19-25,29-30H,4,6-15H2,1-3H3
• InChI Key： NMFWDNZLNHRNAT-UHFFFAOYSA-N
• SMILES： OCC12CCC3C4(C)CCC(CC4=CCC3C1CC1C2C(C)C2CCC(C)CN12)O

Computed Properties

• Exact Mass: 413.32900
• Monoisotopic Mass: 413.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.0159 (rough estimate)
• Melting Point: 235-237°
• Boiling Point: 532.75°C (rough estimate)
• Flash Point: 255.9°C
• Refractive Index: 1.6400 (estimate)
• PSA: 43.70000
• LogP: 4.56530
• Specific Rotation: D25 +6.5° (c = 0.97 in abs ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Solanidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Solanidines and derivatives